Cas no 333355-35-4 (ethyl 6-(3-chlorophenyl)-6-oxohexanoate)

• Product Name: ethyl 6-(3-chlorophenyl)-6-oxohexanoate
• CAS No: 333355-35-4
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 879040
• Update Time: 2026-04-29

ethyl 6-(3-chlorophenyl)-6-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(3-chlorophenyl)-6-oxohexanoate
• LogP

• Inchi： InChI=1S/C14H17ClO3/c1-2-18-14(17)9-4-3-8-13(16)11-6-5-7-12(15)10-11/h5-7,10H,2-4,8-9H2,1H3
• InChI Key： LPIASWVNXAXCOS-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCCC(=O)C1=CC(=CC=C1)Cl

Computed Properties

• Exact Mass: 268.08671
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 43.37

Additional information on ethyl 6-(3-chlorophenyl)-6-oxohexanoate

Professional Introduction to Ethyl 6-(3-chlorophenyl)-6-oxohexanoate (CAS No. 333355-35-4)

Ethyl 6-(3-chlorophenyl)-6-oxohexanoate, a compound with the chemical formula C₁₂H₁₃ClO₃, is a significant molecule in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its CAS number 333355-35-4, has garnered attention due to its structural properties and potential applications in the development of novel therapeutic agents. The presence of a 3-chlorophenyl group and an ester functionality makes it a versatile intermediate for further chemical modifications, enabling its use in various synthetic pathways.

The structural framework of Ethyl 6-(3-chlorophenyl)-6-oxohexanoate consists of a hexanoic acid backbone modified with an ethyl ester at one end and a 3-chlorophenyl substituent at the other. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The ester group, in particular, is a common feature in many pharmacologically active compounds, facilitating solubility and metabolic stability.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. Ethyl 6-(3-chlorophenyl)-6-oxohexanoate has been explored as a potential lead compound in this context. Its 3-chlorophenyl moiety is known to enhance binding affinity to certain protein targets, making it an attractive candidate for drug design. Additionally, the presence of an oxo group introduces a site for hydrogen bonding interactions, which can further modulate the compound's binding properties.

One of the most promising areas of research involving Ethyl 6-(3-chlorophenyl)-6-oxohexanoate is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases. By modifying the structure of Ethyl 6-(3-chlorophenyl)-6-oxohexanoate, researchers have been able to develop derivatives with enhanced selectivity and potency against specific kinases. For instance, studies have shown that derivatives of this compound can inhibit the activity of Janus kinases (JAKs), which are implicated in autoimmune disorders.

The synthesis of Ethyl 6-(3-chlorophenyl)-6-oxohexanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate carboxylic acids and chloroacetates, followed by reduction and functional group transformations. The use of palladium-catalyzed cross-coupling reactions has also been reported to facilitate the introduction of the 3-chlorophenyl group efficiently. These synthetic strategies highlight the compound's versatility as a building block for more complex molecules.

In addition to its pharmaceutical applications, Ethyl 6-(3-chlorophenyl)-6-oxohexanoate has shown potential in materials science. Its ability to form stable complexes with other molecules makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and separation technologies. The combination of its structural features and reactivity makes it an intriguing candidate for further exploration in this field.

The biological activity of Ethyl 6-(3-chlorophenyl)-6-oxohexanoate has been extensively studied in vitro using various cell lines and biochemical assays. Preliminary results suggest that it exhibits moderate inhibitory activity against certain enzymes, including cytochrome P450 enzymes involved in drug metabolism. This information is crucial for understanding its potential pharmacokinetic profile and for designing future derivatives with improved properties. Additionally, computational studies using molecular modeling techniques have been employed to predict binding modes and interactions between Ethyl 6-(3-chlorophenyl)-6-oxohexanoate and its target proteins.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. Ethyl 6-(3-chlorophenyl)-6-oxohexanoate serves as a valuable starting point for medicinal chemists due to its well-defined structure and functional groups. By leveraging modern synthetic methods and computational tools, researchers can rapidly explore its derivatives and identify compounds with enhanced therapeutic potential. This iterative approach is essential for accelerating the discovery of new treatments for unmet medical needs.

In conclusion, Ethyl 6-(3-chlorophenyl)-6-oxohexanoate (CAS No. 333355-35-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it an excellent candidate for further development as a lead compound or intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and innovation.